Cas no 7498-15-9 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,5-fluoro-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,5-fluoro-
• CAS No: 7498-15-9
• MF: C₄H₃FN₆
• MW: 154.105221986771
• CID: 581213
• PubChem ID: 6411623
• Update Time: 2025-04-19

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,5-fluoro-
• 5-fluoro-2H-triazolo[4,5-d]pyrimidin-7-amine
• 2-fluoro-8-azaadenine
• AC1O4R6X
• NSC407343
• NSC-407343
• DTXSID40423390
• 7498-15-9

• Inchi： 1S/C4H3FN6/c5-4-7-2(6)1-3(8-4)10-11-9-1/h(H3,6,7,8,9,10,11)
• InChI Key： IQZPYHTYDRGGSZ-UHFFFAOYSA-N
• SMILES： FC1N=C(C2C(N=1)=NNN=2)N

Computed Properties

• Exact Mass: 154.04049
• Monoisotopic Mass: 154.040322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: -0.3

Experimental Properties

• Density: 2.44
• Boiling Point: 265.9°Cat760mmHg
• Flash Point: 114.6°C
• Refractive Index: 2.068
• PSA: 93.37
• LogP: 0.05040